Cas no 75716-87-9 (Pentanoic acid, 4-methyl-2-oxo-, 1,1-dimethylethyl ester)

• Product Name: Pentanoic acid, 4-methyl-2-oxo-, 1,1-dimethylethyl ester
• CAS No: 75716-87-9
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 539096
• PubChem ID: 12623185
• Update Time: 2025-04-19

Pentanoic acid, 4-methyl-2-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-methyl-2-oxo-, 1,1-dimethylethyl ester
• tert-butyl 4-methyl-2-oxopentanoate
• 75716-87-9
• SCHEMBL1088881
• DTXSID40504739
• t-butyl-4-methyl-2-oxopentanoate

• Inchi： 1S/C10H18O3/c1-7(2)6-8(11)9(12)13-10(3,4)5/h7H,6H2,1-5H3
• InChI Key： IPRZICNDWOSMIL-UHFFFAOYSA-N
• SMILES： CC(CC(C(OC(C)(C)C)=O)=O)C

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters